Cas no 76167-89-0 (5-[2-(4-chlorophenoxy)ethyl]-2H-tetrazole)

• Product Name: 5-[2-(4-chlorophenoxy)ethyl]-2H-tetrazole
• CAS No: 76167-89-0
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 1778338
• PubChem ID: 820572
• Update Time: 2025-04-21

5-[2-(4-chlorophenoxy)ethyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-chlorophenoxy)ethyl]-2H-tetrazole
• 1H-tetrazole, 5-[2-(4-chlorophenoxy)ethyl]-
• 5-[2-(4-Chlorophenoxy)ethyl]-1H-tetrazole
• 76167-89-0
• 1H-Tetrazole, 5-(2-(4-chlorophenoxy)ethyl)-
• AP-378/40771214
• DTXSID80227036
• 5-(2-(4-Chlorophenoxy)ethyl)-1H-tetrazole
• 5-[2-(4-chlorophenoxy)ethyl]-1H-tetraazole

• Inchi： 1S/C9H9ClN4O/c10-7-1-3-8(4-2-7)15-6-5-9-11-13-14-12-9/h1-4H,5-6H2,(H,11,12,13,14)
• InChI Key： IQPUUCJRMGMYET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCC1N=NNN=1

Computed Properties

• Exact Mass: 224.04667
• Monoisotopic Mass: 224.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.69